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Compound of Interest

Compound Name: Diethyl (1-methylbutyl)malonate

Cat. No.: B031766 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential safety and

logistical information for Diethyl (1-methylbutyl)malonate (CAS No. 117-47-5), including

personal protective equipment, first aid, and operational and disposal plans.

Personal Protective Equipment (PPE)
When handling Diethyl (1-methylbutyl)malonate, it is crucial to use appropriate personal

protective equipment to prevent exposure. The following PPE is recommended:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1][2]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[2] Specific glove material and breakthrough time should be confirmed with the glove

manufacturer.

Respiratory Protection: Under normal use conditions with adequate ventilation, no protective

equipment is typically needed.[1][2] If ventilation is inadequate, use a particle filter respirator.

[1]
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In the event of exposure to Diethyl (1-methylbutyl)malonate, follow these first aid measures

immediately:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1][2]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention immediately if symptoms occur.[1][2]

Inhalation: Remove to fresh air. Get medical attention immediately if symptoms occur.[1][2]

Ingestion: Clean mouth with water and drink afterwards plenty of water. Get medical

attention if symptoms occur.[1][2]

Handling and Storage
Proper handling and storage procedures are essential to maintain the chemical's integrity and

prevent accidents.

Handling:

Ensure adequate ventilation.[1][2]

Wear personal protective equipment/face protection.[1][2]

Avoid contact with skin, eyes, or clothing.[1][2]

Avoid ingestion and inhalation.[1][2]

Handle in accordance with good industrial hygiene and safety practice.[1]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2]

Keep the product and empty containers away from heat and sources of ignition.[1]

Accidental Release Measures
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In case of a spill, follow these procedures to contain and clean up the material safely.

Personal Precautions: Ensure adequate ventilation and use personal protective equipment

as required.[1][2]

Environmental Precautions: The substance should not be released into the environment.[1]

[2]

Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[1][2]

Disposal Plan
Dispose of Diethyl (1-methylbutyl)malonate and its containers in accordance with all

applicable federal, state, and local regulations. Chemical waste generators must determine

whether a discarded chemical is classified as a hazardous waste and consult local, regional,

and national hazardous waste regulations to ensure complete and accurate classification.[2]

Do not re-use empty containers.[2]

Quantitative Data
Property Value

CAS Number 117-47-5

Molecular Formula C12H22O4

Molecular Weight 230.3 g/mol

Experimental Workflow: Chemical Spill Response
The following diagram outlines the step-by-step procedure for responding to a chemical spill of

Diethyl (1-methylbutyl)malonate.
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Chemical Spill Occurs

Assess the Situation
(Size and Nature of Spill)

Evacuate Immediate Area
(If Necessary)

Don Appropriate PPE

Ensure Adequate Ventilation

Contain the Spill
(Use inert absorbent material)

Clean Up Spill
(Sweep or shovel into suitable container)

Decontaminate the Area

Dispose of Waste
(Follow regulations)

Report the Incident

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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